N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[4-[[1-(4-methylphenyl)cyclopentanecarbonyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C24H24N2O3/c1-17-6-8-18(9-7-17)24(14-2-3-15-24)23(28)26-20-12-10-19(11-13-20)25-22(27)21-5-4-16-29-21/h4-13,16H,2-3,14-15H2,1H3,(H,25,27)(H,26,28)
• InChI Key: ZRQLKWUUNDFFJE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2(CCCC2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CO4

Description

N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide, also known as CP-945,598, is a synthetic compound that belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors. FAAH is an enzyme that breaks down endocannabinoids, which are naturally occurring compounds in the body that play a role in pain regulation, mood, and appetite. By inhibiting FAAH, CP-945,598 can increase the levels of endocannabinoids in the body, which may have therapeutic potential in various conditions.

Mechanism of Action

N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide works by inhibiting the FAAH enzyme, which is responsible for breaking down endocannabinoids. By inhibiting FAAH, N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide can increase the levels of endocannabinoids in the body, which may have therapeutic effects. Endocannabinoids are known to play a role in pain regulation, mood, and appetite.
Biochemical and physiological effects:
N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide has been found to have various biochemical and physiological effects in preclinical models. These effects include increased levels of endocannabinoids in the body, reduced pain sensitivity, reduced inflammation, and reduced anxiety-like behavior. N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide has also been found to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide in lab experiments is its specificity for FAAH inhibition. This allows researchers to study the effects of endocannabinoids specifically, without interfering with other pathways. However, one limitation of using N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide is its potential off-target effects. FAAH is not the only enzyme that breaks down endocannabinoids, and N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide may also inhibit other enzymes that play a role in endocannabinoid metabolism.

Future Directions

There are several areas of future research that could be explored with N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide. One area is the potential therapeutic effects of N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide in various conditions, such as pain, inflammation, and anxiety. Another area is the development of more selective FAAH inhibitors that do not have off-target effects. Additionally, the safety and efficacy of N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide in human clinical trials could be explored further.

Synthesis Methods

N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide can be synthesized through a multi-step process that involves the reaction of various chemical intermediates. The synthesis typically starts with the reaction of 4-methylbenzoyl chloride with cyclopentadiene to form a cyclopentenone intermediate. This intermediate is then reacted with 4-aminophenylboronic acid to form a boronic ester intermediate. The boronic ester is then reacted with 2-furancarboxylic acid to form the final product, N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide.

Scientific Research Applications

N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide has been studied extensively in preclinical models for its potential therapeutic effects. Some of the areas of research include pain management, inflammation, anxiety, and addiction. In a study conducted on rats, N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide was found to reduce pain sensitivity and increase the levels of endocannabinoids in the body. In another study, N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide was found to reduce inflammation in a mouse model of arthritis. These findings suggest that N-[4-({[1-(4-methylphenyl)cyclopentyl]carbonyl}amino)phenyl]-2-furamide may have potential as a therapeutic agent in various conditions.